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Compound of Interest
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Cat. No.: B555706

Introduction

H-Asp-OMe, chemically known as L-Aspartic acid 3-methyl ester hydrochloride (CAS 16856-
13-6), is a derivative of the excitatory amino acid L-aspartic acid.[1][2] Given that L-aspartate is
an endogenous agonist at N-methyl-D-aspartate (NMDA) receptors, it has been postulated that
H-Asp-OMe could serve as a valuable tool in neurochemistry research, particularly in the study
of excitotoxicity and glutamatergic neurotransmission.[3] However, a comprehensive review of
the scientific literature reveals that the direct application of H-Asp-OMe as an experimental tool
in neurochemical studies is not well-documented. Instead, its primary role appears to be as a
building block in the synthesis of more complex molecules with neurological applications.

Primary Application: A Synthetic Intermediate

Currently, the predominant application of H-Asp-OMe in fields related to neurochemistry is as a
precursor or intermediate in the synthesis of various pharmaceutical compounds and peptides.
[4][5] Chemical suppliers highlight its use in pharmaceutical development for neurological
disorders.[4][6] Its utility in peptide synthesis is also noted, which is relevant to neuroscience as
many neuropeptides play crucial roles in neurotransmission and neuromodulation.[4][5]

Hypothetical Applications in Neurochemistry
Research
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While direct experimental evidence is lacking, the structural similarity of H-Asp-OMe to L-
aspartate suggests potential, albeit underexplored, applications in neurochemistry research.
These hypothetical applications are based on the known roles of L-aspartate and other
excitatory amino acid analogs.

Investigating Excitotoxicity

Excitotoxicity is a pathological process in which excessive stimulation by excitatory
neurotransmitters like glutamate and aspartate leads to neuronal damage and death.[7] This
process is implicated in various neurodegenerative diseases.[7] L-aspartate can induce
excitotoxicity through the overactivation of NMDA receptors.[3] Theoretically, H-Asp-OMe could
be used as an exogenous agent to model excitotoxicity in vitro.

Hypothetical Experimental Workflow for In Vitro Excitotoxicity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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